Cas no 4702-29-8 (7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione)

7-Methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione is a heterocyclic organic compound featuring a benzopyran core with a methoxy substituent at the 7-position and a 1,3-dione functional group. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The methoxy group enhances solubility and influences electronic properties, while the dihydro-1,3-dione moiety offers versatile sites for further functionalization. Its stability under mild conditions and compatibility with various reaction pathways make it suitable for multi-step synthesis. Researchers may find it useful in constructing complex molecular frameworks or as a precursor for bioactive compounds.

7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione structure

4702-29-8 structure

Product Name:7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione

CAS No:4702-29-8

MF:C₁₀H₈O₄

MW:192.168123245239

MDL:MFCD18807178

CID:325761

PubChem ID:12196702

Update Time:2025-06-07

7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 1H-2-Benzopyran-1,3(4H)-dione,7-methoxy-
- 1H-2-Benzopyran-1,3(4H)-dione,7-methoxy-(9CI)
- 7-methoxy-1H-isochromene-1,3(4H)-dione
- 1,3-Isochromandione,7-methoxy- (7CI)
- 7-Methoxy-1,3-isochromandione
- 7-Methoxyhomophthalic anhydride
- m-Anisic acid, 6-(carboxymethyl)-, cyclic anhydride (8CI)
- 7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
- 7-Methoxyisochromane-1,3-dione
- 7-methoxyisochroman-1,3-dione
- LVVCEOLCRIPDJJ-UHFFFAOYSA-N
- EN300-202530
- 4702-29-8
- 1H-2-Benzopyran-1,3(4H)-dione, 7-methoxy-
- 4-methoxyhomophthalic anhydride
- CS-0122528
- 4-methoxyl homophthalic anhydride
- MFCD18807178
- SCHEMBL1399862
- 7-methoxy-4H-isochromene-1,3-dione
- MDL： MFCD18807178
- Inchi： 1S/C10H8O4/c1-13-7-3-2-6-4-9(11)14-10(12)8(6)5-7/h2-3,5H,4H2,1H3
- InChI Key： LVVCEOLCRIPDJJ-UHFFFAOYSA-N
- SMILES： O1C(CC2C=CC(=CC=2C1=O)OC)=O

Computed Properties

Exact Mass: 192.04225873g/mol
Monoisotopic Mass: 192.04225873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 52.6Å²

7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB425297-1 g	7-Methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione	4702-29-8		1g	€751.00	2023-04-23
Enamine	EN300-202530-0.05g	7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione	4702-29-8	95%	0.05g	$197.0	2023-09-16
Enamine	EN300-202530-0.1g	7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione	4702-29-8	95%	0.1g	$293.0	2023-09-16
Enamine	EN300-202530-0.25g	7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione	4702-29-8	95%	0.25g	$418.0	2023-09-16
Enamine	EN300-202530-0.5g	7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione	4702-29-8	95%	0.5g	$656.0	2023-09-16
Enamine	EN300-202530-1.0g	7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione	4702-29-8	95%	1g	$842.0	2023-05-25
Enamine	EN300-202530-2.5g	7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione	4702-29-8	95%	2.5g	$1650.0	2023-09-16
Enamine	EN300-202530-5.0g	7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione	4702-29-8	95%	5g	$2443.0	2023-05-25
Enamine	EN300-202530-10.0g	7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione	4702-29-8	95%	10g	$3622.0	2023-05-25
abcr	AB425297-1g	7-Methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione; .	4702-29-8		1g	€751.00	2025-02-20